Cas no 91251-72-8 (1-(2-Methylbut-3-yn-2-yl)piperidin-4-one)

• Product Name: 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one
• CAS No: 91251-72-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 5705676
• PubChem ID: 17864596
• Update Time: 2025-05-19

1-(2-Methylbut-3-yn-2-yl)piperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(1,1-dimethyl-2-propyn-1-yl)-
• 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one
• 1-(1,1-dimethyl-2-propynyl)-4-piperidone
• 91251-72-8
• SCHEMBL3239507
• 1-(1,1-dimethyl-2-propynyl)piperidin-4-one
• AKOS013321195
• EN300-1614893
• CS-0348906

• Inchi： 1S/C10H15NO/c1-4-10(2,3)11-7-5-9(12)6-8-11/h1H,5-8H2,2-3H3
• InChI Key： SSRWOOLYBHDXMC-UHFFFAOYSA-N
• SMILES： O=C1CCN(CC1)C(C#C)(C)C

Computed Properties

• Exact Mass: 165.115364102g/mol
• Monoisotopic Mass: 165.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.029±0.06 g/cm3(Predicted)
• Melting Point: 136 °C
• Boiling Point: 247.7±25.0 °C(Predicted)
• pka: 5.88±0.20(Predicted)

Additional information on 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one

1-(2-Methylbut-3-yn-2-yl)piperidin-4-one: A Comprehensive Overview of CAS No. 91251-72-8

1-(2-Methylbut-3-yn-2-yl)piperidin-4-one (CAS No. 91251-72-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Methylbutynylpiperidinone, is characterized by its unique structural features, which include a piperidinone ring and a substituted acetylene group. These structural elements contribute to its diverse biological activities and potential applications in drug development.

The chemical structure of 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one consists of a piperidinone ring with a 4-keto group and a 1-(2-methylbut-3-yn-2-yl) substituent. The presence of the acetylene group imparts significant reactivity and functional versatility, making it an attractive scaffold for the synthesis of various bioactive molecules. Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents, particularly in the areas of neurodegenerative diseases and cancer.

In the context of medicinal chemistry, 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one has been extensively studied for its potential as a lead compound in drug discovery. One notable application is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. The piperidinone ring provides a stable and bioavailable scaffold, while the acetylene group can be readily modified to enhance pharmacological properties such as solubility, bioavailability, and target specificity.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce various functional groups onto the acetylene moiety, thereby expanding the chemical space and potential applications of this compound. These synthetic strategies not only improve the yield and purity of the final product but also reduce the environmental impact associated with traditional synthetic routes.

The biological activities of 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one have been explored through a range of in vitro and in vivo studies. One key area of interest is its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine. Research has shown that derivatives of this compound can exhibit potent inhibitory effects on monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters. This property makes it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease.

Beyond its role in central nervous system (CNS) disorders, 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one has also shown promise in cancer research. Studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For example, one derivative was found to inhibit the Akt/mTOR pathway, which is frequently dysregulated in various types of cancer. This finding opens up new avenues for developing targeted therapies that can selectively kill cancer cells while sparing healthy tissues.

The safety profile of 1-(2-Methylbut-3-yn-2-yl)piperidin-4-one is another critical aspect that has been extensively investigated. Preclinical studies have generally shown favorable results, with low toxicity and good tolerability observed across different animal models. However, further research is needed to fully understand its long-term effects and potential side effects in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound and its derivatives in treating various diseases.

In conclusion, 1-(2-Methylbut-3-yne-piperidinone) (CAS No. 91251-72-8) represents a valuable chemical entity with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive target for drug development, particularly in the areas of neurodegenerative diseases and cancer. As research continues to advance, it is likely that new derivatives and analogs will be discovered, further expanding the therapeutic potential of this compound.